Cas no 34570-17-7 (Malonamamidine Hydrochloride)

• Product Name: Malonamamidine Hydrochloride
• CAS No: 34570-17-7
• MF: C₃H₈ClN₃O
• MW: 137.568119049072
• MDL: MFCD00013007
• CID: 89082
• PubChem ID: 3084595
• Update Time: 2025-07-19

Malonamamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-iminopropanamide hydrochloride
• Malonamamidine hydrochloride
• 2-amidinoacetamide hydrochloride
• 3-amino-3-imino-propionamide hydrochloride
• Amidinoacetamid-hydrochlorid
• Amidinomalonamide HCl
• Amidinomalonamide hydrochloride
• carbamoylacetamidine hydrochloride
• chlorohydrate d'acetomalonimide
• Malonsaeureamidamidinhydrochlorid
• TOS-BB-1115
• Acetamide,2-amidino-, monohydrochloride (8CI)
• Propanamide, 3-amino-3-imino-,monohydrochloride (9CI)
• Malonamideamidine hydrochloride
• 2-carbamimidoylacetamide hydrochloride
• Propanamide, 3-amino-3-imino-, monohydrochloride
• 2-(Aminocarbonyl)acetamidine hydrochloride
• 3-amino-3-iminopropanamide chloride
• MPRLIYNSZYJODI-UHFFFAOYSA-N
• Malonamamidine hydrochloride, 98%
• NSC45362
• C
• GNL83MG4NS
• UNII-GNL83MG4NS
• NSC-45362
• AKOS000280725
• 3-AMINO-3-IMINOPROPANAMIDE HCL
• SY109396
• DTXSID40188119
• SCHEMBL1485493
• Malonamideamidine HCl
• EN300-20705
• CS-W018503
• PROPANAMIDE, 3-AMINO-3-IMINO-, HYDROCHLORIDE (1:1)
• Z104480060
• 3-amino-1-imino-3-oxo-1-propanaminium chloride
• NSC 45362
• EINECS 252-095-5
• MALONAMAMIDINEHYDROCHLORIDE
• 34570-17-7
• W-106728
• MFCD00013007
• AI3-51942
• FT-0639199
• 3-amino-3-iminopropanamide;hydrochloride
• 3-amino-3-iminopropanamide,hydrochloride
• DB-048650
• Malonamamidine Hydrochloride

• MDL： MFCD00013007
• Inchi： 1S/C3H7N3O.ClH/c4-2(5)1-3(6)7;/h1H2,(H3,4,5)(H2,6,7);1H
• InChI Key： MPRLIYNSZYJODI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(=N)N)N

Computed Properties

• Exact Mass: 137.03600
• Monoisotopic Mass: 137.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93
• Surface Charge: -1
• Tautomer Count: 2

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Melting Point: 174-176 °C (lit.)
• Boiling Point: 315.4°C at 760 mmHg
• Flash Point: 144.6°C
• PSA: 92.96000
• LogP: 1.10010
• Solubility: Not determined

Malonamamidine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature(BD137094)

Additional information on Malonamamidine Hydrochloride

Recent Advances in Malonamamidine Hydrochloride (CAS: 34570-17-7) Research: A Comprehensive Review

Malonamamidine Hydrochloride (CAS: 34570-17-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural properties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models. The growing body of literature underscores its relevance in addressing unmet medical needs, particularly in areas such as infectious diseases and metabolic disorders.

One of the key advancements in the study of Malonamamidine Hydrochloride is the development of more efficient synthetic routes. Researchers have reported improved yields and purity through novel catalytic methods, which are critical for scaling up production for clinical trials. Additionally, structural-activity relationship (SAR) studies have provided insights into the functional groups responsible for its biological activity, enabling the design of more potent derivatives. These findings are pivotal for the compound's progression from the laboratory to potential clinical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated Malonamamidine Hydrochloride's efficacy against a range of pathogens. For instance, it has shown potent inhibitory effects against bacterial strains resistant to conventional antibiotics, suggesting its potential as a next-generation antimicrobial agent. Furthermore, its role in modulating metabolic pathways has been explored, with preliminary data indicating benefits in managing conditions such as diabetes and obesity. These multifaceted applications highlight the compound's versatility and therapeutic promise.

The safety profile of Malonamamidine Hydrochloride has also been a focal point of recent research. Toxicological assessments in animal models have revealed a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings are encouraging for its further development, although comprehensive clinical trials will be necessary to confirm its safety and efficacy in humans. The integration of pharmacokinetic and pharmacodynamic studies has further refined dosing regimens, optimizing its therapeutic window.

Looking ahead, the future of Malonamamidine Hydrochloride research appears promising. Collaborative efforts between academia and industry are expected to accelerate its development, with several patents already filed for its use in various formulations. The compound's potential to address global health challenges, such as antimicrobial resistance and metabolic diseases, positions it as a valuable candidate for further investigation. Continued research will undoubtedly uncover new applications and refine its therapeutic utility, solidifying its place in the pharmaceutical landscape.